Cas no 74470-40-9 (3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
• CAS No: 74470-40-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD01928252
• CID: 540977
• PubChem ID: 901959
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(methylthio)-, methyl ester
• 6-(METHYLTHIO)-3-PYRIDINECARBOXYLIC ACID METHYL ESTER
• methyl 6-(methylthio)nicotinate
• methyl 6-methylsulfanylpyridine-3-carboxylate
• AJ-333/13050172
• SCHEMBL247044
• 74470-40-9
• E89613
• AKOS006280469
• DTXSID70358545
• MFCD01928252
• KMYTWSGXEHSNRY-UHFFFAOYSA-N
• FT-0620821
• CS-0195619

• MDL： MFCD01928252
• Inchi： 1S/C8H9NO2S/c1-11-8(10)6-3-4-7(12-2)9-5-6/h3-5H,1-2H3
• InChI Key： KMYTWSGXEHSNRY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids